Cas no 848133-87-9 (6-Amino-4-chloro-7-ethoxy-3-quinolinecarbonitrile)

• Product Name: 6-Amino-4-chloro-7-ethoxy-3-quinolinecarbonitrile
• CAS No: 848133-87-9
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• CID: 831596
• PubChem ID: 11230394
• Update Time: 2025-04-19

6-Amino-4-chloro-7-ethoxy-3-quinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 6-amino-4-chloro-7-ethoxy-
• 6-Amino-4-chloro-7-ethoxy-quinoline-3-carbonitrile
• 6-AMINO-4-CHLORO-7-ETHOXYQUINOLINE-3-CARBONITRILE
• 3-carbonitrile
• 3-QUINOLINECARBONITRILE,6-AMINO-4-CHLORO-7-ETHOXY
• 6-amino-4-chloro-7-ethoxyquinoline
• 848133-87-9
• FT-0743475
• AKOS015962655
• AB49292
• 6-AMINO-4-CHLORO-7-ETHOXY-3-QUINOLINECARBONITRILE
• BCP25979
• DTXSID60459494
• SCHEMBL13503087
• 6-Amino-4-chloro-7-ethoxy-3-quinolinecarbonitrile

• Inchi： 1S/C12H10ClN3O/c1-2-17-11-4-10-8(3-9(11)15)12(13)7(5-14)6-16-10/h3-4,6H,2,15H2,1H3
• InChI Key： WJPAKTRTDVKOKR-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C=C(C(=CC2=1)N)OCC

Computed Properties

• Exact Mass: 247.05100
• Monoisotopic Mass: 247.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 71.93000
• LogP: 3.32198

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives